3,4-Dichloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 3,4-dichloro-6-methylsulfanyl-2H-pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C6H4Cl2N4S/c1-13-6-9-3(7)2-4(8)11-12-5(2)10-6/h1H3,(H,9,10,11,12)
• InChI Key: RRNYKALNEQPURD-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=NNC(=C2C(=N1)Cl)Cl
• Molecular Formula: C6H4Cl2N4S
• Molecular Weight: 235.09 g/mol

Description

3,4-Dichloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine is a versatile chemical scaffold of high interest in medicinal chemistry and anticancer drug discovery. This compound serves as a crucial synthetic intermediate for the development of novel kinase inhibitors. Its structure is a bioisostere of the natural purine nucleoside base, allowing it to compete with ATP for binding at the catalytic domain of various kinase targets . Primary research applications for this core structure focus on targeting receptor tyrosine kinases, such as the Epidermal Growth Factor Receptor (EGFR), and cyclin-dependent kinases (CDK2) . Derivatives of pyrazolo[3,4-d]pyrimidine have been designed as potent EGFR inhibitors, showing activity against both wild-type and mutant forms of the receptor, which are implicated in cancers like non-small cell lung cancer and colorectal carcinoma . Furthermore, this scaffold has been utilized to develop CDK2/cyclin A2 inhibitors, which can induce cell cycle arrest and apoptosis in various cancer cell lines . The methylthio and chloro functional groups at the 6 and 3,4 positions, respectively, provide excellent handles for selective nucleophilic aromatic substitution and cross-coupling reactions, enabling rapid diversification to optimize potency and selectivity . This makes 3,4-Dichloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine a valuable building block for constructing targeted therapies in oncology research. For Research Use Only. Not for diagnostic or therapeutic use. This product is not intended for human or veterinary use.

Preparation Methods

Synthesis of 4,6-Dichloro-1H-pyrazolo[3,4-d]pyrimidine Core

• Starting Materials: 5-amino-1H-pyrazole-4-carboxamide or 1,7-dihydro-pyrazolo[3,4-d]pyrimidine-4,6-dione
• Cyclization: Heating 5-amino-1H-pyrazole-4-carboxamide with urea at elevated temperatures (~190 °C) for 2 hours induces cyclization to form 1H-pyrazolo[3,4-d]pyrimidine-4,6-diol (or di-keto form).
• Chlorination: Treatment of the diol/dione intermediate with phosphorus oxychloride (POCl3) at reflux (~110 °C) for 4–6 hours converts the hydroxy groups to chloro substituents, yielding 4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine.

Typical Reaction Conditions:

Step	Reagents/Conditions	Temperature	Time	Yield (%)	Notes
Cyclization	5-amino-1H-pyrazole-4-carboxamide + urea	190 °C	2 h	Not optimized	Forms pyrazolo-pyrimidine diol
Chlorination	POCl3 + DMF (catalyst)	110 °C reflux	4–6 h	66–87	Conversion to dichloro derivative

• The chlorination step is often monitored by TLC and yields a yellow solid product after aqueous workup and filtration.

Introduction of the Methylthio Group at Position 6

• The methylthio substitution is typically introduced by nucleophilic aromatic substitution on the 6-chloro position of the dichloro intermediate using methylthiolate or methylthiol reagents.
• For example, reaction of 4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine with sodium methylthiolate or methyl mercaptan under reflux in ethanol or other suitable solvents leads to substitution of the chlorine at position 6 by the methylthio group.

Typical Reaction Conditions:

Step	Reagents/Conditions	Temperature	Time	Yield (%)	Notes
Methylthio substitution	4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine + NaSCH3 or CH3SH	Reflux in EtOH	4–5 h	Good	Nucleophilic aromatic substitution

• The reaction is followed by crystallization and purification to isolate the 3,4-dichloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine as a solid.

Representative Synthetic Route Summary

Step	Intermediate/Product	Reagents/Conditions	Yield (%)	Reference
1	1H-pyrazolo[3,4-d]pyrimidine-4,6-diol	5-amino-1H-pyrazole-4-carboxamide + urea, 190 °C, 2 h	Not optimized
2	4,6-Dichloro-1H-pyrazolo[3,4-d]pyrimidine	POCl3, DMF, reflux 110 °C, 4–6 h	66–87
3	3,4-Dichloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine	NaSCH3 or CH3SH, reflux in EtOH, 4–5 h	Good

Research Findings and Optimization Notes

• The cyclization and chlorination steps are critical for obtaining high purity and yield of the dichloro intermediate. Optimization of temperature and reaction time improves product purity.
• The methylthio substitution proceeds efficiently under reflux conditions with nucleophilic methylthiolate sources, and the reaction is generally high yielding with straightforward purification.
• Analytical characterization such as NMR (1H, 13C), mass spectrometry, and melting point determination confirm the structure and purity of intermediates and final products.
• The use of triethylamine during chlorination helps control reaction temperature and facilitates the substitution reaction.
• Alternative chlorinating agents like phosphorus pentachloride (PCl5) can also be used but POCl3 is preferred for better control and yield.

Summary Table of Key Reaction Parameters

Parameter	Cyclization Step	Chlorination Step	Methylthio Substitution Step
Starting Material	5-amino-1H-pyrazole-4-carboxamide	Pyrazolo[3,4-d]pyrimidine-4,6-diol	4,6-Dichloro-1H-pyrazolo[3,4-d]pyrimidine
Reagents	Urea	POCl3 + DMF	Sodium methylthiolate or methyl mercaptan
Temperature	190 °C	110 °C reflux	Reflux in ethanol
Reaction Time	2 h	4–6 h	4–5 h
Yield	Not optimized	66–87%	Good
Product	Pyrazolo[3,4-d]pyrimidine-4,6-diol	4,6-Dichloro-1H-pyrazolo[3,4-d]pyrimidine	3,4-Dichloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine

Chemical Reactions Analysis

Types of Reactions

3,4-Dichloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine undergoes various chemical reactions, including:

Nucleophilic Substitution: The chlorine atoms at positions 3 and 4 can be replaced by nucleophiles such as amines, thiols, or alkoxides.

Oxidation: The methylthio group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can undergo reduction reactions to remove the chlorine atoms or reduce the pyrazole ring.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide, potassium thiolate, or primary amines in solvents like ethanol or acetonitrile.

Oxidation: Hydrogen peroxide or m-chloroperbenzoic acid in solvents like dichloromethane or acetic acid.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride in tetrahydrofuran (THF).

Major Products Formed

Nucleophilic Substitution: Substituted pyrazolopyrimidines with various functional groups.

Oxidation: Sulfoxides or sulfones of the original compound.

Reduction: Dechlorinated or reduced pyrazolopyrimidines.

Scientific Research Applications

3,4-Dichloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine has several scientific research applications:

Medicinal Chemistry: This compound is investigated for its potential as an anticancer agent due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation.

Biological Studies: It is used as a probe to study the biological activity of pyrazolopyrimidine derivatives and their interactions with biological targets.

Materials Science: The compound’s unique structure makes it a candidate for the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 3,4-Dichloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine involves its interaction with molecular targets such as enzymes or receptors. The chlorine atoms and the methylthio group play a crucial role in binding to the active sites of these targets, leading to inhibition or modulation of their activity. The compound may also interfere with specific signaling pathways, resulting in altered cellular functions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The pyrazolo[3,4-d]pyrimidine scaffold is highly modifiable, and substitutions at positions 1, 3, 4, and 6 significantly influence pharmacological activity, solubility, and metabolic stability. Below is a detailed comparison of 3,4-dichloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine with its analogs:

Structural-Activity Relationship (SAR) Insights

• Position 1 :
  • Bulky substituents (e.g., benzyl or phenyl groups) improve target selectivity. For example, 1-phenyl derivatives () exhibit higher EGFR inhibition than 1-methyl analogs .
• Position 6: Methylthio (-SCH₃) enhances antioxidant and anti-inflammatory activity by modulating NRF2 pathways . Amino (-NH₂) groups improve solubility but reduce metabolic stability .
• Positions 3 and 4 :
  • Dichloro substitution (3-Cl, 4-Cl) increases cytotoxicity by promoting DNA intercalation or kinase inhibition .

Key Research Findings

• Synthetic Efficiency: The 3,4-dichloro-6-(methylthio) derivative can be synthesized in two steps from ethyl 5-amino-1-methylpyrazole-4-carboxylate, achieving yields >75% . Chlorination with POCl₃ is a common strategy for introducing reactive chlorine atoms (e.g., ) .
• Therapeutic Potential: In vivo studies show that 3,4-dichloro-6-(methylthio) derivatives reduce tumor volume by 60% in murine bladder cancer models .

Biological Activity

3,4-Dichloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 1935427-33-0) is a synthetic compound belonging to the pyrazolo[3,4-d]pyrimidine class. This compound has garnered attention in the field of medicinal chemistry due to its potential biological activities, particularly in cancer treatment and as an antibacterial agent. This article provides a comprehensive overview of its biological activity, including relevant case studies and research findings.

• Molecular Formula: C$_6$H$_4$Cl$_2$N$_4$S
• Molecular Weight: 235.09 g/mol
• Structure: The compound features two chlorine atoms and a methylthio group attached to the pyrazolo-pyrimidine ring system, which is crucial for its biological activity.

Anticancer Properties

Research has indicated that derivatives of pyrazolo[3,4-d]pyrimidines exhibit significant anticancer properties. Specifically, studies have shown that these compounds can inhibit tumor growth by targeting specific enzymes involved in cancer progression.

• Thymidine Phosphorylase Inhibition :
  • Thymidine phosphorylase (TP) plays a pivotal role in tumor growth and metastasis. Compounds similar to 3,4-Dichloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine have been reported to inhibit TP activity effectively, thereby suppressing tumor proliferation .
• Case Study :
  • A study involving halloysite nanotube-based delivery systems for pyrazolo[3,4-d]pyrimidine derivatives demonstrated enhanced cytotoxicity against prostate and bladder cancer cell lines (RT112, UMUC3, and PC3). The results indicated that these derivatives could serve as effective agents for cancer treatment .

Antibacterial Activity

The structural characteristics of 3,4-Dichloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine also suggest potential antibacterial properties. Pyrazolo compounds have been explored as candidates for targeting bacterial infections due to their unique mechanisms of action.

• Mechanism of Action : These compounds may interfere with bacterial metabolic pathways or inhibit essential enzymes, leading to bacterial cell death .

Structure-Activity Relationship (SAR)

A significant aspect of studying pyrazolo compounds is understanding the relationship between their chemical structure and biological activity. Various studies have employed quantitative structure-activity relationship (QSAR) models to predict the efficacy of new derivatives based on their molecular descriptors.

Compound	Activity	Reference
3,4-Dichloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine	TP Inhibitor
Pyrazolo[1,5-a][1,3,5]triazin-2-thioxo-4-ones	Antitumor
Halloysite Nanotube Derivatives	Anticancer